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Compound of Interest

Compound Name: 4-Methoxy-2-nitrobenzoic acid

Cat. No.: B188913 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for handling 4-Methoxy-2-
nitrobenzoic acid. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Methoxy-2-nitrobenzoic acid is harmful if swallowed, in contact with skin, or if inhaled.[1]

Adherence to the following PPE guidelines is mandatory to minimize exposure and ensure

personal safety.
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PPE Category Recommended Equipment Specifications

Eye/Face Protection

Safety glasses with side-

shields or goggles, and a face

shield.

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1]

Hand Protection Chemical-resistant gloves.

Inspect gloves prior to use and

use proper glove removal

technique. Dispose of

contaminated gloves after use.

[1]

Body Protection

Complete suit protecting

against chemicals or a

laboratory coat.

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[1]

Respiratory Protection
Dust mask type N95 (US) or

equivalent.

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US).

Quantitative Data for 4-Methoxy-2-nitrobenzoic Acid
Property Value

Molecular Formula C8H7NO5

Molecular Weight 197.14 g/mol [1]

Melting Point 196.5-200.5 °C

Experimental Protocol: Safe Handling and Disposal
Engineering Controls:
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Work in a well-ventilated area.

For procedures that may generate dust, use a chemical fume hood or provide appropriate

exhaust ventilation.[1]

Ensure that eyewash stations and safety showers are readily accessible.

Procedural Steps for Handling:

Preparation: Before beginning work, ensure all necessary PPE is donned correctly. Prepare

all required equipment and reagents to minimize movement and the potential for spills.

Handling: Avoid contact with skin and eyes.[1] Prevent the formation of dust and aerosols.[1]

Post-Handling: After handling, wash hands thoroughly with soap and water before breaks

and at the end of the workday.[1] Clean the work area and decontaminate any equipment

used.

Spill Response Plan:

Minor Spill (Solid):

Alert personnel in the immediate area.

Wear appropriate PPE, including respiratory protection, gloves, and eye protection.[1]

Use personal protective equipment and avoid dust formation.[1]

Gently sweep or shovel the spilled solid material into a suitable, labeled container for

disposal.[1] Avoid creating dust.[1]

Prevent further leakage or spillage if safe to do so. Do not let product enter drains.[1]

Disposal Plan:

Waste Collection: Collect waste in a suitable, closed container.[1]
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Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"4-Methoxy-2-nitrobenzoic acid," and any other information required by your institution's

and local regulations.

Storage: Store the sealed container in a designated, cool, dry, and well-ventilated waste

accumulation area.

Disposal: Dispose of the waste through a licensed professional waste disposal service.[2] Do

not discharge the chemical into sewers or drains.[1]

Workflow for Handling 4-Methoxy-2-nitrobenzoic
Acid
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Caption: Workflow for the safe handling and disposal of 4-Methoxy-2-nitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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